Cas no 2137093-51-5 (tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate
• CAS No: 2137093-51-5
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6470094
• PubChem ID: 165464629
• Update Time: 2025-06-08

tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137093-51-5
• tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate
• EN300-798722

• Inchi： 1S/C11H16N2O3S/c1-7(9(14)8-5-12-17-6-8)13-10(15)16-11(2,3)4/h5-7H,1-4H3,(H,13,15)/t7-/m1/s1
• InChI Key： XRBVRMGCBPRPCI-SSDOTTSWSA-N
• SMILES： S1C=C(C=N1)C([C@@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate

Professional Introduction to Compound with CAS No. 2137093-51-5 and Product Name: Tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate

The compound with the CAS number 2137093-51-5 and the product name Tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a thiazole ring, a moiety well-known for its broad spectrum of biological activities, which has been extensively studied for its role in various therapeutic interventions.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The thiazole derivative present in this compound is particularly noteworthy, as it contributes to the molecule's pharmacological properties. Thiazole-based compounds have been explored for their antimicrobial, anti-inflammatory, and antiviral properties, making them valuable candidates for further research and development. The specific configuration of the (2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl moiety further enhances the compound's potential by providing a scaffold that can interact with biological targets in a highly specific manner.

The carbamate functional group in the name Tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate plays a crucial role in modulating the compound's reactivity and solubility. This group is often employed in medicinal chemistry to enhance binding affinity and metabolic stability. The tert-butyl group, on the other hand, provides steric hindrance that can influence the compound's interactions with biological receptors. Together, these structural elements contribute to the overall pharmacokinetic profile of the compound.

Recent studies have highlighted the importance of chiral centers in drug design, particularly in optimizing therapeutic efficacy and minimizing side effects. The (2R)-configuration of the propanoyl group in this compound is a key feature that distinguishes it from other analogs. Chiral drugs often exhibit different pharmacological activities depending on their stereochemistry, and the (R)-isomer has been shown to possess enhanced biological activity in several contexts. This configuration may contribute to improved selectivity and reduced toxicity, making it an attractive candidate for further investigation.

The applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals and biotechnology. For instance, derivatives of thiazole have been explored for their herbicidal and fungicidal properties, suggesting that this compound could have similar applications when appropriately modified. Additionally, its potential as a building block for more complex molecules cannot be overstated. The ability to modify such compounds allows chemists to fine-tune their properties for specific applications.

In conclusion, the compound with CAS number 2137093-51-5 and the product name Tert-butyl N-[(2R)-1-oxo-1-(1,2-thiazol-4-yl)propan-2-yl]carbamate represents a significant contribution to modern chemical research. Its unique structural features, including the thiazole ring, (2R)-configuration, and carbamate functional group, make it a versatile molecule with broad potential applications. As research continues to uncover new therapeutic targets and methodologies, compounds like this one are likely to play an increasingly important role in addressing global health challenges.